2-(benzo[d]isoxazol-3-yl)-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C20H20F3N5O2/c1-12-24-17(20(21,22)23)11-18(25-12)28-8-6-13(7-9-28)26-19(29)10-15-14-4-2-3-5-16(14)30-27-15/h2-5,11,13H,6-10H2,1H3,(H,26,29)
• InChI Key: GRANRASUMXUQTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)CC3=NOC4=CC=CC=C43)C(F)(F)F
• Molecular Formula: C20H20F3N5O2
• Molecular Weight: 419.4 g/mol

Description

This compound is a derivative of Risperidone, a novel antipsychotic introduced for the treatment of acute and chronic schizophrenia. It has a balanced serotonin 5-HT 2 and dopamine D 2 receptor antagonist activity.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 410.48. It appears as a white to off-white powder. It has a melting point of 170°C, a predicted boiling point of 572.4±60.0 °C, and a predicted density of 1.38±0.1 g/cm3. It is soluble in DMSO at more than 5mg/mL.

Scientific Research Applications

Discovery and Clinical Potential

The compound has been explored for its potential in treating diseases with overexpression of ACAT-1. The study identifies it as an aqueous-soluble potent inhibitor with significant selectivity and improved pharmacological properties, suggesting its usefulness in treating incurable diseases related to ACAT-1 overexpression (Shibuya et al., 2018).

Antimicrobial Applications

Research into substituted derivatives of the compound revealed antimicrobial properties, particularly against resistant strains like MRSA. This highlights its potential in developing new antimicrobial agents to combat drug-resistant bacteria (Anuse et al., 2019).

Corrosion Inhibition

The compound's derivatives have been synthesized and evaluated for their corrosion prevention efficiencies in acidic and oil mediums, demonstrating promising results. This suggests potential industrial applications in protecting metals from corrosion (Yıldırım & Çetin, 2008).

Insecticidal Properties

New heterocycles incorporating the compound have been assessed for their insecticidal activity against pests like the cotton leafworm, indicating potential for developing novel insecticides (Fadda et al., 2017).

Antitumor Activity

Certain novel derivatives have shown promising inhibitory effects on different cancer cell lines, comparable to standard treatments. This opens avenues for further research into cancer therapeutics using this compound as a base (Albratty et al., 2017).

Mechanism of Action

The mechanism of action is likely related to its parent compound, Risperidone. Risperidone acts as an antagonist on both serotonin 5-HT 2 and dopamine D 2 receptors. This dual action is thought to provide therapeutic action on both positive and negative symptoms of schizophrenia.